Myristoylcholine chloride

Description

Myristoylcholine chloride is a fatty acid choline ester that is being explored for its potential use as a skin penetration enhancer in drug delivery . It is also a biochemical reagent that can be applied as a biological material in life science research, with applications in anti-infection, immunology, neuronal signaling, and molecular, protein, and cell biology .

Choline chloride, the base compound, is an organic compound with the formula $[(CH_3)_3NCH_2CH_2OH]^+Cl^−$ . It is a quaternary ammonium salt comprised of choline cations and chloride anions and is a bifunctional compound because it contains both a quaternary ammonium functional group and a hydroxyl functional group . Choline chloride is a white, water-soluble salt . Other choline salts include choline hydroxide and choline bitartrate .

Acylating choline chloride involves reacting a mixture of choline chloride, methanesulfonic acid, and at least one fatty acid chloride containing 6 to 22 carbon atoms at a temperature of 100-200°C without a solvent . Examples of fatty acid chlorides used include lauroyl chloride and stearoyl chloride .

• CAS No.: 4277-89-8
• Product Name: Myristoylcholine chloride
• Molecular Formula: C19H40ClNO2
• Molecular Weight: 350 g/mol
• IUPAC Name: trimethyl(2-tetradecanoyloxyethyl)azanium;chloride
• Standard InChI: InChI=1S/C19H40NO2.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-19(21)22-18-17-20(2,3)4;/h5-18H2,1-4H3;1H/q+1;/p-1
• Standard InChIKey: CNJMYRYCYNAIOF-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCCCC(=O)OCC[N+](C)(C)C.[Cl-]
• Canonical SMILES: CCCCCCCCCCCCCC(=O)OCC[N+](C)(C)C.[Cl-]
• Synonyms: N,N,N-Trimethyl-2-[(1-oxotetradecyl)oxy]ethanaminium Chloride
• PubChem Compound: 77963
• Last Modified: Sep 14 2023